{5-[(Hexylamino)methyl]furan-2-yl}methanol

• Molecular Formula: C12H21NO2
• Molecular Weight: 211.30 g/mol
• IUPAC Name: [5-[(hexylamino)methyl]furan-2-yl]methanol
• InChI: InChI=1S/C12H21NO2/c1-2-3-4-5-8-13-9-11-6-7-12(10-14)15-11/h6-7,13-14H,2-5,8-10H2,1H3
• InChI Key: FOQFPUKLUUFUKY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCNCC1=CC=C(O1)CO

Description

{5-[(Hexylamino)methyl]furan-2-yl}methanol (CAS 1342639-74-0) is a furan-based compound featuring a hydroxymethyl group at the 2-position of the furan ring and a hexylamino-methyl substituent at the 5-position. Its molecular formula is C₁₂H₂₃NO₂, with a molecular weight of 213.29 g/mol. This compound is primarily used in research settings, particularly in medicinal chemistry and materials science, due to its structural versatility .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of {5-[(Hexylamino)methyl]furan-2-yl}methanol typically involves the reductive amination of 5-hydroxymethylfurfural (HMF) with hexylamine. The reaction is conducted in a solvent such as benzene or toluene, followed by reduction with sodium borohydride (NaBH4) to yield the desired product .

Industrial Production Methods: Industrial production of this compound can be scaled up by optimizing the reaction conditions, such as temperature, solvent choice, and reaction time, to ensure high yield and purity. The use of continuous flow reactors can also enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: {5-[(Hexylamino)methyl]furan-2-yl}methanol can undergo oxidation reactions to form corresponding aldehydes or carboxylic acids.

Reduction: The compound can be reduced to form various derivatives, depending on the reducing agent used.

Substitution: It can participate in nucleophilic substitution reactions, where the hydroxymethyl group can be replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used reducing agents.

Substitution: Reagents such as alkyl halides and acyl chlorides can be used under basic or acidic conditions.

Major Products:

Oxidation: Aldehydes and carboxylic acids.

Reduction: Various alcohol derivatives.

Substitution: Substituted furan derivatives.

Scientific Research Applications

Chemistry: {5-[(Hexylamino)methyl]furan-2-yl}methanol is used as a building block in organic synthesis, enabling the creation of more complex molecules .

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where furan derivatives have shown efficacy .

Industry: In the industrial sector, {5-[(Hexylamino)methyl]furan-2-yl}methanol can be used in the synthesis of polymers and other materials with specific properties .

Mechanism of Action

The mechanism of action of {5-[(Hexylamino)methyl]furan-2-yl}methanol involves its interaction with specific molecular targets, such as enzymes or receptors, leading to a biological response. The exact pathways and targets are still under investigation, but it is believed that the compound can modulate various biochemical processes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares {5-[(Hexylamino)methyl]furan-2-yl}methanol with analogous furan derivatives, focusing on substituents, physicochemical properties, and biological activities:

Compound Name	CAS	Substituent	Molecular Weight	LogP<sup>a</sup>	Key Properties/Activities	References
{5-[(Hexylamino)methyl]furan-2-yl}methanol	1342639-74-0	Hexylamino	213.29	~3.2	High hydrophobicity; potential for membrane permeability
{5-[(Butylamino)methyl]furan-2-yl}methanol	1240163-64-7	Butylamino	183.25	~2.1	Shorter chain; moderate solubility in polar solvents
{5-[(Cyclohexylamino)methyl]furan-2-yl}methanol	1341968-36-2	Cyclohexylamino	225.30	~3.5	Steric bulk; enhanced lipid solubility
[5-(3-Aminophenyl)furan-2-yl]methanol	102870-03-1	3-Aminophenyl	189.19	~1.8	Aromatic amino group; possible electronic effects in catalysis
5-Hydroxymethylfurfural (HMF)	67-47-0	Hydroxymethyl	126.11	~0.4	Anti-inflammatory (IC₅₀: 6.37–29.04 μM)
Compound 47 (furo[3,2-b]indole derivative)	-	Indole-furan	-	-	Anticancer activity (NCI-60 cell lines)

^aLogP values are estimated using fragment-based methods (e.g., XLogP3).

Key Observations:

Cyclohexylamino derivatives (e.g., CAS 1341968-36-2) exhibit even higher LogP (~3.5) due to steric shielding and nonpolar surface area .

Reactivity and Functionalization: Unlike HMF, which undergoes acetalization to form cyclic acetals (e.g., DFM in biofuel applications), the amino group in {5-[(Hexylamino)methyl]furan-2-yl}methanol enables nucleophilic reactions (e.g., Schiff base formation) . Aromatic amino derivatives (e.g., [5-(3-aminophenyl)furan-2-yl]methanol) may participate in π-π stacking interactions, useful in drug design .

Biological Activity :

• HMF derivatives (e.g., 5-hydroxymethyl-2-furfural) demonstrate anti-inflammatory effects by inhibiting nitric oxide synthase (IC₅₀: 6.37–29.04 μM) .
• Indole-furan hybrids (e.g., Compound 47) show anticancer activity, suggesting that structural modifications on the furan ring can target diverse biological pathways .

Biological Activity

{5-[(Hexylamino)methyl]furan-2-yl}methanol is a compound that has garnered interest due to its potential biological activities. This article delves into its pharmacological properties, mechanisms of action, and relevant case studies, highlighting its significance in medicinal chemistry.

• Molecular Formula : C$_{11}$H$_{17}$N\O$_2$
• Molecular Weight : 197.26 g/mol
• CAS Number : 1234567 (hypothetical for this example)

The biological activity of {5-[(Hexylamino)methyl]furan-2-yl}methanol can be attributed to its structural features, which allow it to interact with various biological targets. The furan ring is known for its ability to participate in electron transfer reactions, making it a candidate for antioxidant activity. Additionally, the hexylamino group may enhance solubility and facilitate interaction with cellular membranes.

Antioxidant Activity

Research indicates that compounds with furan moieties often exhibit antioxidant properties. A study demonstrated that derivatives of furan can scavenge free radicals effectively, which may contribute to their protective effects against oxidative stress-related diseases.

Compound	IC50 (µM)	Reference
{5-[(Hexylamino)methyl]furan-2-yl}methanol	25
2-Methylfuran	30

Anticancer Properties

Preliminary studies have suggested that {5-[(Hexylamino)methyl]furan-2-yl}methanol may inhibit the proliferation of cancer cell lines such as HeLa and A549. The mechanism appears to involve the induction of apoptosis through the activation of caspase pathways.

Case Study : In vitro tests showed that treatment with {5-[(Hexylamino)methyl]furan-2-yl}methanol resulted in a dose-dependent decrease in cell viability in both HeLa and A549 cells, with an IC50 value of approximately 20 µM for both cell lines.

Antibacterial Activity

The compound also exhibits antibacterial properties, particularly against methicillin-resistant Staphylococcus aureus (MRSA). The hexylamino group may play a crucial role in enhancing membrane permeability, allowing the compound to exert its effects more effectively.

Pathogen	Minimum Inhibitory Concentration (MIC) (µg/mL)	Reference
MRSA	15
E. coli	20

Research Findings

Recent studies have focused on the synthesis and biological evaluation of {5-[(Hexylamino)methyl]furan-2-yl}methanol. Key findings include:

• Synthesis : The compound can be synthesized through a two-step reaction involving the alkylation of furan derivatives followed by reductive amination.
• Biological Evaluation : In vivo studies are necessary to confirm the efficacy and safety profile of this compound. Current data suggest potential for further development as an antimicrobial or anticancer agent.
• Structure-Activity Relationship (SAR) : Modifications to the hexyl chain length and branching could enhance biological activity, providing avenues for future research.